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Compound of Interest

Compound Name: Einecs 302-961-4

Cat. No.: B12670485 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-(3-bromopropyl)-2,5-

dimethylpyrrolidinium bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and estimated physical

properties of the quaternary ammonium salt, 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium

bromide. Due to the limited availability of direct experimental data for this specific compound,

this guide combines calculated values, estimations based on structurally similar compounds,

and established experimental protocols for the characterization of such salts.

Core Physical Properties
The physical characteristics of 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide are crucial

for its handling, formulation, and application in research and development. Below is a summary

of its key physical properties.
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Property Value Method of Determination

Molecular Formula
C\u2089H\u2081\u2089Br\u20

82N
Calculation

Molecular Weight 299.10 g/mol Calculation

Melting Point
Estimated to be in the range of

a solid at room temperature.

Estimation based on

analogous structures

Boiling Point Decomposes before boiling.
General property of quaternary

ammonium salts

Solubility

Expected to be soluble in polar

solvents like water, ethanol,

and acetone, with limited

solubility in non-polar organic

solvents.[1][2]

Estimation based on

analogous structures[3]

Note: The melting point of pyrrolidinium-based ionic liquids can be influenced by the structure

of the cation and the nature of the anion.[4][5][6] Given that many pyrrolidinium bromide salts

are solids at room temperature, it is reasonable to predict a similar state for the title compound.

[4] Quaternary ammonium salts are ionic compounds and typically have high thermal stability,

often decomposing at high temperatures rather than exhibiting a true boiling point.[7] Their

solubility is dictated by their ionic nature, favoring polar solvents capable of solvating the cation

and anion.[1][2][3]

Experimental Protocols
Detailed methodologies for determining the physical properties of quaternary ammonium salts

are outlined below. These protocols are standard in the field and can be applied to 1-(3-

bromopropyl)-2,5-dimethylpyrrolidinium bromide.

Synthesis of 1-(3-bromopropyl)-2,5-
dimethylpyrrolidinium bromide
Objective: To synthesize 1-(3-bromopropyl)-2,5-dimethylpyrrolidinium bromide via a

quaternization reaction.
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Materials:

2,5-dimethylpyrrolidine

1,3-dibromopropane

A suitable aprotic polar solvent (e.g., acetonitrile, acetone)

Diethyl ether (for precipitation)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2,5-dimethylpyrrolidine in the chosen aprotic polar solvent.

Add an equimolar amount of 1,3-dibromopropane to the solution.

The reaction mixture is typically stirred at room temperature or gently heated under reflux for

a period ranging from several hours to days, depending on the reactivity of the substrates.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Upon completion, the product can be precipitated by adding an anti-solvent, such as diethyl

ether.

The resulting solid is collected by filtration, washed with the anti-solvent to remove unreacted

starting materials, and dried under vacuum.
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Characterization: The structure and purity of the synthesized compound should be confirmed

using spectroscopic methods like ¹H NMR, ¹³C NMR, and mass spectrometry.

Determination of Melting Point
Objective: To determine the melting point of the synthesized compound using a standard

laboratory method.

Apparatus:

Melting point apparatus (e.g., Gallenkamp, Stuart SMP10)

Capillary tubes

Procedure:

A small, finely powdered sample of the dried compound is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range at which the substance begins to melt and completely liquefies is

recorded as the melting point. For ionic liquids, a Differential Scanning Calorimeter (DSC)

can also be used to determine the melting temperature and other thermal transitions.[4][5]

Determination of Solubility
Objective: To qualitatively and quantitatively determine the solubility of the compound in various

solvents.

Qualitative Method:

Take a small, measured amount of the compound (e.g., 10 mg) and add it to a test tube

containing a small volume of the solvent (e.g., 1 mL).
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Shake the test tube vigorously and observe if the solid dissolves completely.

If it dissolves, the compound is considered soluble in that solvent under these conditions. If

not, it is considered insoluble or sparingly soluble. This can be repeated with a range of polar

and non-polar solvents.[8]

Quantitative Method (Gravimetric Approach):

Prepare a saturated solution of the compound in a specific solvent at a constant temperature

by adding an excess of the solid to the solvent and stirring for an extended period to ensure

equilibrium.[9]

Carefully separate the undissolved solid from the saturated solution by filtration or

centrifugation.[9]

A known volume or weight of the clear saturated solution is taken, and the solvent is

evaporated.

The mass of the remaining solid residue is measured.

The solubility is then calculated and expressed in units such as g/100 mL or mol/L.[4] For

ionic liquids, methods like inverse gas chromatography can also be employed to determine

solubility parameters.[10]

Logical and Experimental Workflows
The following diagrams, created using the DOT language, illustrate the logical flow of synthesis

and characterization, as well as the decision process for solvent selection.
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Caption: Workflow for the synthesis and characterization of 1-(3-bromopropyl)-2,5-

dimethylpyrrolidinium bromide.
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Caption: Logical diagram for predicting solubility based on solvent polarity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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